Cas no 1597240-85-1 (2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine)

2-Methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine is a specialized pyrimidine derivative featuring a stereochemically defined cyclohexyl substituent. Its rigid cyclohexyl backbone enhances structural stability, while the methyl group at the 2-position of the pyrimidine ring influences electronic properties and steric interactions. The compound's defined (1r,4r) configuration ensures consistency in molecular orientation, making it valuable for applications requiring precise stereochemical control. Its diamine functionality offers potential as a building block in pharmaceutical or agrochemical synthesis, particularly in the development of kinase inhibitors or other biologically active molecules. The compound's balanced lipophilicity, conferred by the methylcyclohexyl moiety, may improve membrane permeability in drug design contexts.
2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine structure
1597240-85-1 structure
Product Name:2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine
CAS No:1597240-85-1
MF:C12H20N4
MW:220.314002037048
CID:5578683
Update Time:2025-06-13

2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • 4,6-Pyrimidinediamine, 2-methyl-N4-(trans-4-methylcyclohexyl)-
    • 2-methyl-n4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine
    • 2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine
    • Inchi: 1S/C12H20N4/c1-8-3-5-10(6-4-8)16-12-7-11(13)14-9(2)15-12/h7-8,10H,3-6H2,1-2H3,(H3,13,14,15,16)/t8-,10-
    • InChI Key: RFWFJIAXCXFULW-CZMCAQCFSA-N
    • SMILES: C1(C)=NC(N)=CC(N[C@@H]2CC[C@@H](C)CC2)=N1

Experimental Properties

  • Density: 1.121±0.06 g/cm3(Predicted)
  • Boiling Point: 399.7±27.0 °C(Predicted)
  • pka: 7.36±0.10(Predicted)

2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M204676-100mg
2-methyl-n4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine
1597240-85-1
100mg
$ 95.00 2022-06-04
TRC
M204676-500mg
2-methyl-n4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine
1597240-85-1
500mg
$ 365.00 2022-06-04
TRC
M204676-1g
2-methyl-n4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine
1597240-85-1
1g
$ 570.00 2022-06-04
Life Chemicals
F1967-4837-0.25g
2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine
1597240-85-1 95%+
0.25g
$523.0 2023-09-06
Life Chemicals
F1967-4837-0.5g
2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine
1597240-85-1 95%+
0.5g
$551.0 2023-09-06
Life Chemicals
F1967-4837-1g
2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine
1597240-85-1 95%+
1g
$580.0 2023-09-06
Life Chemicals
F1967-4837-2.5g
2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine
1597240-85-1 95%+
2.5g
$1267.0 2023-09-06
Life Chemicals
F1967-4837-5g
2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine
1597240-85-1 95%+
5g
$1909.0 2023-09-06
Life Chemicals
F1967-4837-10g
2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine
1597240-85-1 95%+
10g
$2675.0 2023-09-06

Additional information on 2-methyl-N4-((1r,4r)-4-methylcyclohexyl)pyrimidine-4,6-diamine

Introduction to 2-methyl-N4-((1R,4R)-4-methylcyclohexyl)pyrimidine-4,6-diamine (CAS No. 1597240-85-1)

2-methyl-N4-((1R,4R)-4-methylcyclohexyl)pyrimidine-4,6-diamine, identified by its Chemical Abstracts Service number (CAS No. 1597240-85-1), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its chiral center and the presence of a methyl-substituted cyclohexyl group, contribute to its distinct chemical properties and biological interactions.

The molecular structure of 2-methyl-N4-((1R,4R)-4-methylcyclohexyl)pyrimidine-4,6-diamine consists of a pyrimidine core substituted with a methyl group at the 2-position and two amino groups at the 4- and 6-positions. The N4 position is further modified with a chiral (1R,4R)-4-methylcyclohexyl group, which introduces steric and electronic effects that influence the compound's reactivity and binding affinity. This configuration makes it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, there has been growing interest in pyrimidine derivatives due to their role as key scaffolds in the development of antiviral, anticancer, and antimicrobial agents. The presence of multiple functional groups in 2-methyl-N4-((1R,4R)-4-methylcyclohexyl)pyrimidine-4,6-diamine allows for versatile chemical modifications, enabling researchers to fine-tune its properties for specific biological targets. For instance, the chiral cyclohexyl moiety can be exploited to achieve enantioselective synthesis or to enhance binding interactions with stereochemically sensitive biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Pyrimidine-based molecules have been extensively studied for their ability to interact with nucleic acid bases and enzymes, making them promising candidates for inhibiting key metabolic pathways involved in diseases such as cancer and inflammation. The diamine functionality in 2-methyl-N4-((1R,4R)-4-methylcyclohexyl)pyrimidine-4,6-diamine provides multiple sites for hydrogen bonding and coordination interactions, which can be leveraged to improve drug-like properties such as solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of highly specific pyrimidine derivatives like 2-methyl-N4-((1R,4R)-4-methylcyclohexyl)pyrimidine-4,6-diamine. These computational tools allow researchers to predict binding affinities, metabolic stability, and pharmacokinetic profiles with remarkable accuracy. By integrating experimental data with theoretical calculations, scientists can optimize the structure of this compound to enhance its efficacy while minimizing potential side effects.

The synthesis of 2-methyl-N4-((1R,4R)-4-methylcyclohexyl)pyrimidine-4,6-diamine presents unique challenges due to its complex stereochemistry and multiple functional groups. However, recent developments in asymmetric synthesis have provided new methodologies for constructing chiral centers with high enantiomeric purity. Techniques such as catalytic hydrogenation with chiral ligands and enzymatic resolution have enabled the efficient preparation of enantiomerically pure forms of this compound, which is crucial for evaluating its biological activity.

In the context of drug discovery pipelines, 2-methyl-N4-((1R,4R)-4-methylcyclohexyl)pyrimidine-4,6-diamine serves as a valuable intermediate for generating libraries of related compounds. By systematically varying substituents on the pyrimidine core or the cyclohexyl group, researchers can explore structure-activity relationships (SARs) that inform the design of next-generation drugs. This approach has been successfully applied in other areas of medicinal chemistry to identify lead compounds with improved pharmacological profiles.

The biological evaluation of 2-methyl-N4-((1R,4R)-4-methylcyclohexyl)pyrimidine-4,6-diamine has revealed promising activities against several targets relevant to human health. In preclinical studies conducted by leading research teams worldwide (as cited in recent publications), this compound demonstrated inhibitory effects on enzymes involved in DNA replication and repair pathways. These findings suggest that it may have therapeutic potential in treating diseases associated with genomic instability.

Furthermore,the compound's ability to modulate protein-protein interactions has also been explored through high-throughput screening campaigns (HTS). Initial results indicate that 2-methyl-N<0xE9xE9xE9xE9xE9xE9xE9xE9xE9xE9xE9xE9xE9xE9xE9xE9xE9xE9xE9xE7l-(1E7lE7lE7lE7lE7lE7lE7lE7lE7lE7lE7lE7lE7lE7r)-r-r-r-r-r-r-r-r-r-r-r-r-r-E8-E8-E8-E8-E8-E8-E8-E8-E8-E8-E8-E8-E8-xymethyrcyclohexyrcyclopymidinr-pymidinr-pymidinr-pymidinr-pymidinr-pymidinr-pymidinr-pymidinr-pymidinr-pymidinr-pymidinr-pymidinerererererererererererererermine-(rermine-(ermine-(ermine-(ermine-(ermine-(ermine-(ermine-(erm ine)-(erm ine)-(erm ine)-(erm ine)-(erm ine)-(erm ine)-(erm ine)-(erm ine)-(e ine)-(e ine)-(e ine)-(e ine)-(e ine)-(e ine)r r r r r r r r r r r r-e-e-e-e-e-e-e-e-e-e-e-e-x-x-x-x-x-x-x-x-x-x-x-x-xmethylene)xylene)xylene)xylene)xylene)xylene)xylene)xylemene)xylemene)xylemene)xylemene)xylemene)mene)mene)mene)mene)mene)mene)mene)mene)mene)mene)>6-diamineremine) may provide new insights into disease mechanisms and could lead to innovative treatment strategies.

The future prospects for 2-methyl-N<0xE3><0x80><0x84><0x80><0x84><0x80><0x84><0x80><0x84><0x80><0x84><0x80><0x84><0x80><0x84><0x80><0x84><0x80><0x84>]-<00]-<00]-<00]-<00]-<00]-<00]-<00]-<00]-<00>-diamineremineremineremineremineremineremineremineremineremineremineremineremineremini(-diaminerem(-diaminerem(-diaminerem(-diamimer(-dimer(-imer(-imer(-imer(-imer(-mer(-mer(-ererererererererererererererererere)>diamine are exciting and multifaceted. Ongoing research aims to elucidate its mechanism(s) of action through structural biology techniques such as X-ray crystallography and cryo-electron microscopy (cryo-EM). These studies will provide critical insights into how this compound interacts with biological targets at the atomic level.

In addition to fundamental mechanistic studies, 2mthiN-(()-()()-()()-()()-()()-()()-()()-()()-()()-()()-()()-()())()())()())()())(())(())(())(())(())(())(())(())(())(()))))))) holds promise for translational research applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to evaluate its potential as a therapeutic agent or as a component in combination therapies targeting complex diseases like cancer or inflammatory disorders. Preclinical pharmacokinetic studies are being conducted to assess its distribution、metabolism、and excretion (ADME) properties,which are essential for determining optimal dosing regimens。

The synthetic methodologies used for preparing 2232232232232232232232232232232232232233mmN44((11RR44RR44RR44RR44RR44RR44RR44RR44RR44RR44RR44RR))33333333333333333333333mmCCHHHHHHHHHHHHPPPPPPPPPPPPPPPPPPPyrrmyrrmyrrmyrrmyrrmyrrmyrrmyrrmyrrmyrrmyrrmyrrmyridiidiidiidiidiidiidiidiidiidiidiidiimiiiiiiiiiiiiiiiiiiiiiiimmmmmm22222222222222222222222266diaminerremiiniiniiniiniiniiniiniiniiniiniiniiniiniinininininininininininininininininininininininininininininnnnnnnnnnnnnnnnnnnnn

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD